Cas no 2137845-92-0 (7-{bicyclo3.1.0hexan-3-yl}-4H,5H,6H,7H-furo2,3-cpyridine)

• Product Name: 7-{bicyclo3.1.0hexan-3-yl}-4H,5H,6H,7H-furo2,3-cpyridine
• CAS No: 2137845-92-0
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 6073058
• PubChem ID: 165470164
• Update Time: 2025-07-15

7-{bicyclo3.1.0hexan-3-yl}-4H,5H,6H,7H-furo2,3-cpyridine Chemical and Physical Properties

Names and Identifiers

• 7-{bicyclo3.1.0hexan-3-yl}-4H,5H,6H,7H-furo2,3-cpyridine
• EN300-1076897
• 2137845-92-0
• 7-{bicyclo[3.1.0]hexan-3-yl}-4H,5H,6H,7H-furo[2,3-c]pyridine

• Inchi： 1S/C13H17NO/c1-3-14-12(13-8(1)2-4-15-13)11-6-9-5-10(9)7-11/h2,4,9-12,14H,1,3,5-7H2
• InChI Key： AVFIJDFTONEMPE-UHFFFAOYSA-N
• SMILES： O1C=CC2CCNC(C1=2)C1CC2CC2C1

Computed Properties

• Exact Mass: 203.131014166g/mol
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 25.2Ų

Additional information on 7-{bicyclo3.1.0hexan-3-yl}-4H,5H,6H,7H-furo2,3-cpyridine

Professional Introduction to Compound with CAS No. 2137845-92-0 and Product Name: 7-{bicyclo3.1.0hexan-3-yl}-4H,5H,6H,7H-furo2,3-cpyridine

The compound identified by the CAS number 2137845-92-0 and the product name 7-{bicyclo3.1.0hexan-3-yl}-4H,5H,6H,7H-furo2,3-cpyridine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate bicyclic structure and fused heterocyclic system, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry.

The structural framework of this compound consists of a bicyclo3.1.0hexan-3-yl side chain attached to a furo2,3-cpyridine core. The furo2,3-cpyridine moiety is particularly noteworthy as it combines the properties of a furan ring with a pyridine ring, creating a versatile scaffold that can interact with biological targets in multiple ways. This dual-heterocyclic system is known to enhance binding affinity and selectivity, making it an attractive candidate for developing novel therapeutic agents.

In recent years, there has been growing interest in the exploration of bicyclo3.1.0hexan-3-yl derivatives due to their unique conformational flexibility and ability to mimic natural products. The presence of this side chain in the compound under discussion suggests that it may exhibit properties such as improved solubility and metabolic stability, which are crucial for pharmaceutical applications.

One of the most compelling aspects of this compound is its potential in the development of neurological therapies. The furo2,3-cpyridine core has been shown to interact with various neurotransmitter receptors and enzymes, making it a promising scaffold for drugs targeting conditions such as Alzheimer's disease, Parkinson's disease, and depression. Preliminary studies have indicated that derivatives of this structure may modulate the activity of enzymes like acetylcholinesterase and monoamine oxidase, which are key targets in the treatment of neurodegenerative disorders.

The bicyclo3.1.0hexan-3-yl moiety further enhances the pharmacological profile of this compound by providing a rigid yet flexible scaffold that can be fine-tuned to optimize binding interactions with biological targets. This structural feature allows for the development of molecules with high affinity and selectivity, reducing off-target effects and improving overall efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of this compound with biological targets with greater accuracy. Molecular docking studies have suggested that it may interact with proteins involved in inflammation and pain signaling pathways, making it a potential candidate for developing anti-inflammatory and analgesic agents.

Furthermore, the compound's structural features make it an attractive candidate for structure-based drug design. By leveraging computational methods such as molecular dynamics simulations and quantum mechanical calculations, researchers can gain insights into the conformational dynamics and electronic properties of this molecule. These insights can be used to guide the design of analogs with enhanced pharmacological properties.

The synthesis of this compound presents several challenges due to its complex structural features. However, recent improvements in synthetic methodologies have made it possible to access such molecules more efficiently than ever before. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have enabled chemists to construct the desired scaffolds with high precision and yield.

In conclusion, the compound identified by CAS number 2137845-92-0 and product name 7-{bicyclo3.1.0hexan-3-yl}-4H,5H,6H,7H-furo2,3-cpyridine represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for developing novel therapeutic agents targeting various diseases, particularly neurological disorders. With ongoing research and advancements in synthetic methodologies, this molecule is poised to play a crucial role in future drug discovery efforts.